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Cat. No.: B1173388 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the critical micelle concentration

(CMC) of Neodol 25-3S, an anionic surfactant of the alcohol ethoxy sulfate class. Due to the

proprietary nature of specific commercial surfactant formulations, a precise CMC value for

"Neodol 25-3S" is not consistently reported in publicly available scientific literature. However,

based on data for structurally analogous surfactants—sodium C12-15 pareth-3 sulfate—and an

understanding of the physicochemical factors influencing micellization, this guide presents a

scientifically grounded estimation of its CMC, details the experimental protocols for its

determination, and outlines the key factors affecting this critical parameter.

Neodol 25-3S is the sodium salt of a sulfated ethoxylated alcohol, where the alcohol is a blend

of C12 to C15 chains and the average number of ethylene oxide units is three. This structure

imparts excellent detergency, emulsification, and foaming properties, making it a versatile

ingredient in various industrial and pharmaceutical applications. The CMC is a fundamental

parameter that dictates the onset of micelle formation, which is crucial for understanding and

optimizing the performance of this surfactant in any formulation.

Quantitative Data Summary
While a definitive CMC value for Neodol 25-3S is not available, the CMC for analogous C12-15

alcohol ethoxy sulfates with an average of 3 ethylene oxide units can be expected to fall within

a specific range. The table below summarizes the expected CMC and the key factors that

influence it.
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Parameter Expected Value/Influence Factors Affecting the Value

Critical Micelle Concentration

(CMC)
0.2 - 0.6 mM (estimated)

Alkyl chain length and

distribution, degree of

ethoxylation, temperature,

presence of electrolytes, and

pH.

Alkyl Chain Length (C12-C15)

A longer alkyl chain generally

leads to a lower CMC due to

increased hydrophobicity. The

distribution of chain lengths in

the commercial product will

result in a CMC range rather

than a sharp point.

Degree of Ethoxylation

(average 3 EO)

A higher degree of ethoxylation

typically increases the

hydrophilicity of the surfactant,

leading to a higher CMC.

Temperature

For many anionic surfactants,

the CMC shows a complex

relationship with temperature,

often exhibiting a minimum at a

certain temperature.

Electrolytes (e.g., salts)

The addition of electrolytes

shields the repulsion between

the anionic head groups,

promoting micelle formation

and thus lowering the CMC.

pH

The pH of the aqueous

solution can influence the

charge on the sulfate head

group, although for strong acid

salts like sulfates, this effect is

generally minimal over a wide

pH range.
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Experimental Protocols for CMC Determination
The CMC of Neodol 25-3S in an aqueous solution can be accurately determined using several

established methods. The two most common and reliable techniques are surface tensiometry

and conductometry.

Surface Tension Method
This is a primary and widely used method for determining the CMC of surfactants.[1][2] It is

based on the principle that surfactant molecules accumulate at the air-water interface, reducing

the surface tension of the solution. As the surfactant concentration increases, the surface

tension decreases until the interface becomes saturated. At this point, micelles begin to form in

the bulk solution, and the surface tension remains relatively constant with further increases in

concentration. The concentration at which this break occurs is the CMC.[3]

Methodology:

Preparation of Stock Solution: Prepare a concentrated stock solution of Neodol 25-3S in

deionized water (e.g., 10 mM).

Preparation of Dilutions: Prepare a series of dilutions from the stock solution, covering a

concentration range both below and above the expected CMC (e.g., from 0.01 mM to 5 mM).

Surface Tension Measurement: Measure the surface tension of each dilution using a

tensiometer (e.g., a Du Noüy ring or Wilhelmy plate tensiometer) at a constant temperature.

[3]

Data Analysis: Plot the surface tension as a function of the logarithm of the surfactant

concentration. The plot will typically show two linear regions. The CMC is determined from

the intersection of the two lines.[1]

Conductivity Method
This method is suitable for ionic surfactants like Neodol 25-3S.[1][4] It relies on the change in

the molar conductivity of the solution with surfactant concentration. Below the CMC, the

surfactant exists as individual ions (the anionic surfactant and its counter-ion), and the

conductivity increases linearly with concentration. Above the CMC, the newly added surfactant
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molecules form micelles. Micelles are larger and have a lower mobility than the individual ions,

and they also bind some of the counter-ions. This leads to a decrease in the slope of the

conductivity versus concentration plot. The break point in the plot corresponds to the CMC.[5]

[6]

Methodology:

Preparation of Stock Solution: Prepare a concentrated stock solution of Neodol 25-3S in

deionized water.

Preparation of Dilutions: Prepare a series of dilutions covering a range of concentrations

around the expected CMC.

Conductivity Measurement: Measure the electrical conductivity of each solution using a

calibrated conductivity meter at a constant temperature.

Data Analysis: Plot the specific conductivity versus the surfactant concentration. The plot will

exhibit two linear regions with different slopes. The CMC is the concentration at the

intersection of these two lines.[7][8]
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Caption: Workflow for determining the Critical Micelle Concentration using the surface tension

method.
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Logical Relationship of Factors Affecting CMC

Surfactant Structure Solution Conditions
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Caption: Key factors influencing the Critical Micelle Concentration of Neodol 25-3S.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Critical Micelle Concentration of Neodol 25-3S in
Aqueous Solution: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1173388#critical-micelle-concentration-of-neodol-25-
3s-in-aqueous-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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